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Application of INF 195 in Specific Disease
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Compound of Interest

Compound Name: INF 195

Cat. No.: B15611257

Initial searches for "INF 195" in the context of disease models have revealed a likely
misidentification of the subject. The designation "INF 195" corresponds to a handheld infrared
thermometer, not a compound, molecule, or therapeutic agent used in biomedical research.

The product, manufactured by UEi Test Instruments, is designed for measuring surface
temperatures without contact. Its applications are in industrial, HVAC, and electrical settings,
and it is not intended for or used in biological or medical research in the capacity of a
therapeutic or diagnostic agent within disease models.

It is possible that the query intended to refer to a different agent with a similar designation. For
instance, research exists on the broadly neutralizing antibody 8ANC195, which is relevant in
the context of HIV-1 research. This antibody has been studied for its ability to neutralize the
virus and is a subject of interest in the development of HIV therapies and vaccines.[1]

Given the discrepancy, we are unable to provide detailed application notes, protocols, and data
presentations for "INF 195" in specific disease models as requested. To proceed, we kindly
request clarification on the compound or agent of interest. Please verify the name and provide
any additional context that may help in identifying the correct subject for your research needs.

Once the correct agent is identified, we will be able to generate the requested detailed
application notes, including:

e Quantitative Data Summaries: Presented in clearly structured tables.
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» Detailed Experimental Protocols: Outlining the methodologies for key experiments.

» Signaling Pathway and Workflow Diagrams: Visualized using Graphviz (DOT language) with
descriptive captions.

We look forward to your clarification to provide you with the accurate and relevant information
you require.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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